Supramolecular porphyrin–fullerenevia ‘two-point’ binding strategy: Axial-coordination and cation–crown ether complexation†

Chemical Communications Pub Date: 2005-01-19 DOI: 10.1039/B416736H

Abstract

A highly stable porphyrinfullerene conjugate with defined distance and orientation, was formed using a newly developed ‘two-point’ binding strategy involving axial-coordination and cationcrown ether complexation; photochemical studies performed in benzonitrile revealed efficient charge separation and slow charge-recombination in the supramolecular complex.

Graphical abstract: Supramolecular porphyrin–fullerene via ‘two-point’ binding strategy: Axial-coordination and cation–crown ether complexation
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